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Compound of Interest

Compound Name: TES-991

Cat. No.: B2989993

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step information for the safe disposal of
TES-991, a potent and selective human a-Amino-f3-carboxymuconate-ge-semialdehyde
Decarboxylase (ACMSD) inhibitor.

The following procedures are based on the Safety Data Sheet (SDS) for TES-991 (CAS No.
1883602-20-7) and are intended to ensure the safe handling and disposal of this compound,
minimizing risks to personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to adhere to standard laboratory
safety protocols. This includes the use of appropriate personal protective equipment (PPE),
such as safety glasses, gloves, and a lab coat. All handling of TES-991 should be conducted in
a well-ventilated area, preferably within a chemical fume hood.

TES-991 Disposal Protocol

The disposal of TES-991, as with any chemical waste, must be carried out in accordance with
local, state, and federal regulations. The following steps provide a general framework for its
proper disposal:

» Waste Identification and Segregation:
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o TES-991 waste, including unused product, contaminated materials (e.g., pipette tips,
vials), and solutions, should be collected in a designated, properly labeled, and sealed
waste container.

o Avoid mixing TES-991 waste with other incompatible chemical waste streams.

e Waste Container Labeling:

o The waste container must be clearly labeled with the words "Hazardous Waste" and the
full chemical name: "TES-991".

o Include the CAS number (1883602-20-7) and the approximate quantity of the waste.
o Storage of Waste:
o Store the sealed waste container in a designated hazardous waste accumulation area.

o This area should be secure, well-ventilated, and away from sources of ignition or
incompatible materials.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the TES-
991 waste.

o Provide them with a copy of the TES-991 Safety Data Sheet.
e Documentation:

o Maintain a record of the amount of TES-991 waste generated and the date of its transfer
to the disposal facility.

Quantitative Data Summary

For clarity and quick reference, the following table summarizes key quantitative information
related to TES-991.
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Parameter Value Source

CAS Number 1883602-20-7 MedchemExpress SDS[1]
Molecular Formula C17H11N70S:2 MedchemExpress SDS[1]
Molecular Weight 393.45 g/mol MedchemExpress SDS[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of TES-991.
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Caption: Logical workflow for the safe disposal of TES-991.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
TES-991, fostering a secure research environment and upholding their commitment to
environmental stewardship. Always consult your institution's specific safety guidelines and the
most recent Safety Data Sheet for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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